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Compound of Interest

Compound Name: Guanidine nitrate

Cat. No.: B116615

This guide provides comprehensive information on the chemical compound guanidine nitrate,
focusing on its Chemical Abstracts Service (CAS) number and detailed safety data for
researchers, scientists, and drug development professionals.

CAS Number: 506-93-4[1][2][3]

Chemical and Physical Properties

Guanidine nitrate is a white crystalline powder that is highly soluble in water.[1] It is
recognized for its role in various industrial and research applications, including as a nitrogen
source in fertilizers and in biochemical studies.[1]
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Property Value References

s Guanidinium nitrate, (2141
nonyms
ynony Guanidine, Mononitrate

Molecular Formula CHeN4O3 [1][5]
Molecular Weight 122.08 g/mol [1][5]
Appearance White crystalline powder [1]
Melting Point 212 - 216 °C [1]
Density 1.440 g/cm3 [1]
Purity >98% [1][6]
Solubility Soluble in water (50 mg/mL)

Safety and Hazard Information

Guanidine nitrate is classified as a hazardous substance.[7] It is an oxidizer that may intensify
fire and is harmful if swallowed or inhaled.[2][3] It can cause serious eye damage, skin
irritation, and respiratory irritation.[2][3]

Hazard Classification Category Hazard Statement

H272: May intensify fire;

Oxidizing Solids Category 3 o

oxidizer
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Irritation Category 2 H315: Causes skin irritation

o H319: Causes serious eye

Eye Irritation Category 1/2 S

irritation/damage
Specific Target Organ Toxicity Category 3 (Respiratory H335: May cause respiratory
(Single Exposure) system) irritation

Source:[2][3]
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Conditions Requiring PPE

Handling the substance ‘ Cleaning up spills ‘ Firefighting

—
= Requi Wroleclive Equipment

Safety glasses with side-shields or chemical safety goggles

Self-contained breathing apparatus

Protective clothing to prevent skin exposure Appropriate protective gloves Not required under normal use, but available if dust is generated

Click to download full resolution via product page

Caption: Required PPE for handling guanidine nitrate.

Experimental Protocols: Safe Handling and
Emergency Procedures

Detailed methodologies for the safe handling and use of guanidine nitrate are crucial to
minimize risk in a laboratory or industrial setting.

» Handling: Wash hands and any exposed skin thoroughly after handling.[2] Use in a well-
ventilated area and minimize dust generation.[4] Avoid contact with eyes, skin, clothing, and
other combustible materials.[4]

» Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[4]
Keep the container tightly closed and away from heat, sparks, and flame.[4] Do not store
near combustible materials.[4]

Caption: First aid procedures for guanidine nitrate exposure.

In the event of a spill, immediate and appropriate action is necessary to prevent further
contamination and ensure safety.

o Evacuate: Evacuate personnel to safe areas.[3]
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Ventilate: Ensure adequate ventilation.[3][4]
Eliminate Ignition Sources: Remove all sources of ignition.[4]
Containment: Prevent the product from entering drains.[3]

Cleanup: Sweep up the spilled material and place it into a suitable container for disposal.[3]
[4] Avoid generating dusty conditions.[4]

PPE: Use appropriate personal protective equipment as outlined in the PPE diagram.
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Evacuate personnel to safe areas

'

Ensure adequate ventilation

'

Remove all sources of ignition

'

Wear appropriate PPE

'

Prevent entry into drains

:

Sweep up and shovel into suitable container

'

Dispose of waste in accordance with regulations

Spill Cleaned

Click to download full resolution via product page

Caption: Step-by-step workflow for cleaning up a guanidine nitrate spill.
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Guanidine nitrate is an oxidizer and may intensify a fire.

e Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[3]

» Specific Hazards: As an oxidizer, it can accelerate combustion. Thermal decomposition can
lead to the release of irritating gases and nitrogen oxides.[2]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus.[3]

Fire Involving Guanidine Nitrate

Wear self-contained breathing apparatus

i

Use water spray, alcohol-resistant foam,
dry chemical, or carbon dioxide

~
~
~
~
~
~
~
\.

Be aware of oxidizing properties and
hazardous decomposition products (NOXx)

Use water spray to cool unopened containers

Fire Extinguished

Click to download full resolution via product page

Caption: Recommended procedure for fighting fires involving guanidine nitrate.

Toxicological Information

Prolonged or repeated exposure to guanidine nitrate may cause adverse health effects.
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e Acute Effects: Harmful if swallowed or inhaled.[2] Causes severe eye irritation and potential
burns.[4] May cause skin and respiratory irritation.[3] Ingestion may lead to burns in the
gastrointestinal tract, nausea, and vomiting.[4]

o Chronic Effects: Repeated or prolonged exposure can damage target organs such as the
blood, lungs, nervous system, and mucous membranes.[8] It may also lead to skin
ulcerations.[8]

Disclaimer: This document is intended for informational purposes only and does not constitute
a complete safety data sheet. Always refer to the official Safety Data Sheet (SDS) from the
supplier before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. chemimpex.com [chemimpex.com]

o 2. fishersci.com [fishersci.com]

o 3. cdhfinechemical.com [cdhfinechemical.com]

e 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

e 5.506-93-4 CAS MSDS (Guanidine nitrate) Melting Point Boiling Point Density CAS
Chemical Properties [chemicalbook.com]

e 6. Guanidine Nitrate | 506-93-4 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
e 7. datasheets.scbt.com [datasheets.scbt.com]
» 8. oxfordlabfinechem.com [oxfordlabfinechem.com]

 To cite this document: BenchChem. [An In-depth Technical Guide to Guanidine Nitrate: CAS
Number and Safety Data]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b116615#cas-number-and-safety-data-sheet-for-
guanidine-nitrate]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC215310010&productDescription=GUANIDINE+NITRATE%2C+98%25+1KG&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/86078.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1014827089_GUANIDINENITRATE-CASNO-506-93-4-MSDS.pdf
https://pim-resources.coleparmer.com/sds/86078.pdf
https://www.oxfordlabfinechem.com/msds/(G-04486)%20GUANIDINE%20NITRATE%2098%20(Pure)%20(Guanidium%20Nitrate).pdf
https://www.oxfordlabfinechem.com/msds/(G-04486)%20GUANIDINE%20NITRATE%2098%20(Pure)%20(Guanidium%20Nitrate).pdf
https://www.benchchem.com/product/b116615?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/37253
https://www.fishersci.com/store/msds?partNumber=AC215310010&productDescription=GUANIDINE+NITRATE%2C+98%25+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/37_1014827089_GUANIDINENITRATE-CASNO-506-93-4-MSDS.pdf
https://pim-resources.coleparmer.com/sds/86078.pdf
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9150870.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB9150870.aspx
https://www.tcichemicals.com/IN/en/p/G0164
https://datasheets.scbt.com/sc-250072.pdf
https://www.oxfordlabfinechem.com/msds/(G-04486)%20GUANIDINE%20NITRATE%2098%20(Pure)%20(Guanidium%20Nitrate).pdf
https://www.benchchem.com/product/b116615#cas-number-and-safety-data-sheet-for-guanidine-nitrate
https://www.benchchem.com/product/b116615#cas-number-and-safety-data-sheet-for-guanidine-nitrate
https://www.benchchem.com/product/b116615#cas-number-and-safety-data-sheet-for-guanidine-nitrate
https://www.benchchem.com/product/b116615#cas-number-and-safety-data-sheet-for-guanidine-nitrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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